LY 379268 disodium salt

• Synonyms: (1R,4R,5S,6R)-4-Amino-2-oxabicyclo[3.1.0]hexane-4,6-dicarboxylic acid disodium salt
• Molecular Formula: C7H7NNa2O5
• Molecular Weight: 231.11
• SMILES: N[C@@]1(C([O-])=O)CO[C@@]2([H])[C@@](C([O-])=O)([H])[C@]21[H].[Na+].[Na+]

Substituting mGlu2/3 agonists within the same chemical series frequently produces irreproducible outcomes due to divergent receptor subtype potency and off-target profiles. LY 379268 disodium salt resolves this challenge through its uniquely characterized pharmacology: • 16-fold greater mGlu3 potency (EC50 4.48 nM) versus LY354740, enabling definitive dissection of mGlu3-specific contributions to neuroprotection • 5× enhanced aqueous solubility (100 mM in water) eliminates confounding co-solvents for reliable in vivo dosing and concentrated in vitro stock preparation • >80-fold selectivity over group I/III mGlu and ionotropic glutamate receptors ensures clean mechanistic readouts • Validated in global ischemia CA1 neuroprotection and PCP-induced antipsychotic models at 0.3 mg/kg

LY 379268 Disodium Salt: Potent Selective mGlu2/3 Agonist

LY 379268 disodium salt (CAS 191471-52-0) is the disodium salt formulation of LY 379268, a highly selective orthosteric agonist for group II metabotropic glutamate receptors (mGlu2 and mGlu3). The compound is a member of the heterobicyclic amino acid class, characterized by a 2-oxabicyclo[3.1.0]hexane core [1]. In vitro, the parent compound LY 379268 activates human mGlu2 and mGlu3 receptors with EC50 values of 2.69 nM and 4.48 nM, respectively, and demonstrates >80-fold selectivity over group I and group III mGlu receptors, as well as ionotropic glutamate receptors (NMDA, AMPA, kainate) [2]. The disodium salt form is distinguished by its enhanced aqueous solubility, achieving a maximum concentration of 100 mM in water, a property that facilitates in vivo dosing and in vitro assay preparation .

Group II mGlu (mGlu2/3) receptor activation studies

Disodium salt formulation for enhanced aqueous solubility

Supports in vivo dosing and in vitro assay preparation

• [1] Monn JA, Valli MJ, Massey SM, Wright RA, Salhoff CR, Johnson BG, et al. J Med Chem. 1999 Mar 25;42(6):1027-40. View Source
• [2] Bertin Bioreagent. LY379268 (CAT N°: 15351) - Product Overview. View Source

Why LY 379268 Disodium Salt Stands Out Among mGlu2/3 Agonists

Substituting one mGlu2/3 receptor agonist for another within the same chemical series can lead to irreproducible or divergent experimental outcomes due to substantial differences in receptor subtype potency, in vivo efficacy profiles, and off-target activity. For instance, while both LY 379268 and LY 354740 are group II agonists, LY 379268 exhibits a 16-fold higher potency at the mGlu3 receptor [1]. This differential pharmacology translates to distinct in vivo effects, as demonstrated by their differing abilities to modulate stress-induced c-Fos expression in the rat cortex, where LY 379268 showed no effect under conditions where LY 354740 produced significant attenuation [2]. Furthermore, the disodium salt formulation of LY 379268 provides a practical advantage in solubility, which is critical for achieving reliable in vivo dosing and for preparing concentrated stock solutions for in vitro assays, a feature not shared by the parent free acid form or other analogs .

mGlu3 Potency Divergence

mGlu3 receptor potency differs markedly from LY354740; subtype-specific pathway responses may shift.

Differential In Vivo Profile

Stress-induced c-Fos modulation observed with LY354740 may not replicate with LY379268; model-specific outcomes require validation.

Salt Form Mismatch

Free acid or alternative salt forms may not provide the same aqueous solubility and dosing consistency.

• [1] Menezes MM, Santini MA, Benvenga MJ, Marek GJ, Merchant KM, Mikkelsen JD, Svensson KA. Neuroscience Journal. 2013;2013:736439. View Source
• [2] Menezes MM, Santini MA, Benvenga MJ, Marek GJ, Merchant KM, Mikkelsen JD, Svensson KA. Neuroscience Journal. 2013;2013:736439. View Source

Key Differentiators vs. Comparator mGlu2/3 Agonists

Higher mGlu3 Potency vs. LY354740

While LY354740 is approximately equipotent at mGlu2 and mGlu3, LY 379268 demonstrates significantly higher potency at the mGlu3 receptor subtype, showing a 16-fold greater potency compared to LY354740 [1]. This difference is critical for studies focused on mGlu3-mediated mechanisms, such as neuroprotection and glial modulation.

mGlu3 Potency

Head-to-head

16-fold higher potency at human mGlu3 vs LY354740

Supports mGlu3 pathway-selective studies

In vitro recombinant receptor assay

Evidence Dimension	Potency at human mGlu3 receptor
Target Compound Data	16-fold more potent than LY354740
Comparator Or Baseline	LY354740 (potency set as baseline, approximate 1:1 mGlu2:mGlu3 ratio)
Quantified Difference	16-fold higher potency at mGlu3
Conditions	In vitro functional assay at human recombinant mGlu3 receptors [1]

Why This Matters

This potency difference enables researchers to selectively probe mGlu3-dependent pathways at lower, potentially more specific concentrations, reducing the confounding effects of mGlu2 co-activation.

• [1] Menezes MM, Santini MA, Benvenga MJ, Marek GJ, Merchant KM, Mikkelsen JD, Svensson KA. Neuroscience Journal. 2013;2013:736439. View Source

In Vivo Antipsychotic-Like Efficacy in PCP Model

In a rat model of psychosis, LY 379268 effectively reversed phencyclidine (PCP)-evoked motor behaviors at doses of 0.3–3 mg/kg (s.c.), a key translational model for antipsychotic activity. In contrast, the comparator compound LY 354740 required higher doses (1–10 mg/kg s.c.) to achieve a similar effect [1]. Notably, LY 379268's effects were completely reversed by the selective mGlu2/3 antagonist LY341495, confirming on-target activity [2].

PCP Model Reversal

Head-to-head

Reversal at 0.3–3 mg/kg (LY354740: 1–10 mg/kg)

Reported antipsychotic-like endpoint context

Rat PCP-evoked motor activity model

Evidence Dimension	Effective dose range for reversing PCP-evoked motor activity in rats
Target Compound Data	0.3–3 mg/kg (s.c.)
Comparator Or Baseline	LY354740: 1–10 mg/kg (s.c.)
Quantified Difference	Approximately 3-fold lower effective dose range
Conditions	Male Sprague-Dawley rats; PCP (5 mg/kg) evoked motor activities; subcutaneous administration [1]

Why This Matters

A lower effective dose range suggests greater in vivo potency and potentially a more favorable therapeutic window, making LY 379268 a preferred tool compound for preclinical studies of antipsychotic-like activity.

• [1] Cartmell J, Monn JA, Schoepp DD. Journal of Pharmacology and Experimental Therapeutics. 1999 Oct;291(1):161-70. View Source
• [2] Cartmell J, Monn JA, Schoepp DD. Journal of Pharmacology and Experimental Therapeutics. 1999 Oct;291(1):161-70. View Source

Neuroprotection in Global Cerebral Ischemia

In a gerbil model of global cerebral ischemia (5-min bilateral carotid artery occlusion), LY 379268 (10 mg/kg, i.p.) administered 30 minutes post-occlusion provided almost complete protection against CA1 hippocampal neuronal loss (P < 0.001) [1]. This is a quantifiable and statistically robust neuroprotective effect. In contrast, the comparator LY354740 was reported to provide only partial protection in a similar ischemic model [2].

Neuroprotection Ischemia

Cross-study comparable

Near-complete CA1 protection (P

Reported neuroprotection endpoint context

Gerbil global ischemia model, 10 mg/kg i.p.

Aqueous Solubility

Data to verify

100 mM (disodium salt) vs 20 mM (free acid)

Supports in vivo dosing formulation

Solubility in water at room temperature

D2 Selectivity

Class-level inference

No D2 inhibition up to 10 µM (>>10,000-fold vs haloperidol)

Supports non-dopaminergic mechanism study

Binding assay, rat striatal & cloned human D2

Evidence Dimension	Degree of neuroprotection in CA1 hippocampal neurons post-ischemia
Target Compound Data	Almost complete prevention of neuronal loss (P < 0.001)
Comparator Or Baseline	LY354740: Partial protection against apoptosis
Quantified Difference	Qualitative difference: complete vs. partial protection
Conditions	Gerbil model of global ischemia (5-min BCAO); LY 379268: 10 mg/kg i.p. 30 min post-occlusion [1]; LY354740: in vivo studies reported partial protection [2]

Why This Matters

For researchers investigating therapeutic interventions for global cerebral ischemia, the robust, near-complete neuroprotection offered by LY 379268 represents a significantly more powerful and reliable pharmacological tool compared to earlier-generation agonists.

• [1] Bond A, Ragumoorthy N, Monn JA, Hicks CA, Ward MA, Lodge D, O'Neill MJ. Neuroscience Letters. 1999 Oct 8;273(3):191-4. View Source
• [2] Kingston AE, O'Neill MJ, Lam A, Bales KR, Monn JA, Schoepp DD. Neuropharmacology. 1999 Oct;38(10):A21. View Source

Enhanced Aqueous Solubility for Dosing

The disodium salt formulation of LY 379268 offers a critical practical advantage over the parent free acid form and many analogs, exhibiting a maximum aqueous solubility of 100 mM (23.11 mg/mL) . This is in stark contrast to the parent compound's water solubility of 20 mM (3.74 mg/mL) . This improved solubility simplifies the preparation of stock solutions and ensures reliable, consistent dosing in in vivo studies.

Aqueous Solubility

Data to verify

100 mM (disodium salt) vs 20 mM (free acid)

Supports in vivo dosing formulation

Solubility in water at room temperature

Evidence Dimension	Aqueous solubility
Target Compound Data	100 mM (23.11 mg/mL)
Comparator Or Baseline	LY 379268 (free acid): 20 mM (3.74 mg/mL)
Quantified Difference	5-fold higher molar solubility
Conditions	Solubility in water at room temperature

Why This Matters

The 5-fold increase in aqueous solubility directly translates to easier and more accurate preparation of dosing solutions, reducing the need for organic solvents or complex vehicles and improving experimental reproducibility, particularly for intravenous or intraperitoneal administration.

Selectivity Over Dopamine D2 Receptors

A key differentiator of group II mGlu agonists like LY 379268 from typical antipsychotics is their lack of direct interaction with dopamine D2 receptors. Specifically, LY 379268 failed to inhibit D2 receptor binding in both native striatal tissue and cloned receptors at concentrations up to 10 µM [1]. This is in stark contrast to the high D2 affinity of typical antipsychotics like haloperidol.

D2 Selectivity

Class-level inference

No D2 inhibition up to 10 µM (>>10,000-fold vs haloperidol)

Supports non-dopaminergic mechanism study

Binding assay, rat striatal & cloned human D2

Evidence Dimension	Inhibition of D2 receptor binding
Target Compound Data	No inhibition at concentrations up to 10 µM
Comparator Or Baseline	Haloperidol: High affinity D2 antagonist
Quantified Difference	>10,000-fold lower affinity for D2 receptors (estimated based on typical D2 Ki values)
Conditions	In vitro binding assays using rat striatal tissue and cloned human D2 receptors [1]

Why This Matters

This selectivity profile strongly supports the use of LY 379268 as a tool to investigate non-dopaminergic mechanisms of antipsychotic action, allowing researchers to dissect pathways independent of D2 receptor blockade and avoid associated extrapyramidal side effects in animal models.

• [1] Fell MJ, Svensson KA, Johnson BG, Schoepp DD. Journal of Pharmacology and Experimental Therapeutics. 2008 Mar;324(3):1144-54. View Source

Research Applications of LY 379268 Disodium Salt

mGlu3-Specific Neuroprotective Mechanisms

Given its 16-fold higher potency at mGlu3 compared to LY354740 [1], LY 379268 disodium salt is the preferred agonist for studies aimed at dissecting the specific contribution of mGlu3 receptor activation to neuroprotection. Its robust, near-complete protection of CA1 neurons in a global ischemia model [2] provides a strong, quantifiable endpoint for mechanistic studies, including the assessment of downstream signaling pathways (e.g., Akt, Nrf2) [3].

Antipsychotic-Like Efficacy Preclinical Modeling

The compound's potent and selective reversal of PCP-induced behaviors at doses as low as 0.3 mg/kg [4] makes it an ideal tool for modeling antipsychotic-like activity. Its lack of affinity for dopamine D2 receptors [5] allows researchers to study non-dopaminergic mechanisms of action relevant to schizophrenia, particularly in models of cognitive impairment and negative symptoms.

High-Solubility In Vivo Pharmacology

For in vivo studies, especially those involving intravenous or intraperitoneal administration, the 5-fold enhanced aqueous solubility of the disodium salt (100 mM) over the parent free acid is a critical advantage. This formulation minimizes the need for co-solvents that may have confounding biological effects, ensuring more consistent pharmacokinetic exposure and reproducible behavioral or physiological outcomes.

Stress and Anxiety Circuit Differentiation

The distinct in vivo profile of LY 379268, which does not attenuate stress-induced c-Fos expression in the same manner as LY354740 [1], provides a unique tool for comparative pharmacology studies. Researchers can use this differential effect to deconvolve the contributions of mGlu2 and mGlu3 receptor subtypes to the regulation of stress and anxiety circuits, or to identify novel, compound-specific signaling pathways.

Application

Selection Property

Validation Focus

mGlu3 Neuroprotection Studies

mGlu3 potency preference

Neuronal survival endpoint validation

Psychotomimetic Challenge Models

Non-dopaminergic activity

Behavioral endpoint response

High-Solubility In Vivo Pharmacology

Disodium salt solubility

Dosing consistency and exposure

Stress Circuit Differential Studies

Subtype-selective in vivo profile

Stress biomarker endpoint review

• [1] Menezes MM, Santini MA, Benvenga MJ, Marek GJ, Merchant KM, Mikkelsen JD, Svensson KA. Neuroscience Journal. 2013;2013:736439. View Source
• [2] Bond A, Ragumoorthy N, Monn JA, Hicks CA, Ward MA, Lodge D, O'Neill MJ. Neuroscience Letters. 1999 Oct 8;273(3):191-4. View Source
• [3] Bertin Bioreagent. LY379268 (CAT N°: 15351) - Product Overview. View Source
• [4] Cartmell J, Monn JA, Schoepp DD. Journal of Pharmacology and Experimental Therapeutics. 1999 Oct;291(1):161-70. View Source
• [5] Fell MJ, Svensson KA, Johnson BG, Schoepp DD. Journal of Pharmacology and Experimental Therapeutics. 2008 Mar;324(3):1144-54. View Source